Cas no 864938-26-1 (ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 864938-26-1
• MF: C₂₂H₂₄N₂O₅S
• MW: 428.501364707947
• CID: 5811334
• PubChem ID: 4158340
• Update Time: 2025-05-25

ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[[(5,6-dihydro-1,4-dioxin-2-yl)carbonyl]amino]-4,5,6,7-tetrahydro-6-(phenylmethyl)-, ethyl ester
• ethyl 6-benzyl-2-[(5,6-dihydro-1,4-dioxin-2-ylcarbonyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS002068003
• F1301-0130
• ethyl 6-benzyl-2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• SR-01000908575
• SR-01000908575-1
• HMS3523G06
• 864938-26-1
• ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C22H24N2O5S/c1-2-28-22(26)19-16-8-9-24(12-15-6-4-3-5-7-15)13-18(16)30-21(19)23-20(25)17-14-27-10-11-29-17/h3-7,14H,2,8-13H2,1H3,(H,23,25)
• InChI Key： VIGIDFPPLVUXHQ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)CCC2C(C(OCC)=O)=C(NC(C3=COCCO3)=O)SC1=2

Computed Properties

• Exact Mass: 428.14059304g/mol
• Monoisotopic Mass: 428.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 623.9±55.0 °C(Predicted)
• pka: 13.38±0.20(Predicted)

Additional information on ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Analysis of Ethyl 6-Benzyl-2-(5,6-Dihydro-1,4-Dioxine-2-Amido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS 864938-26-1)

The compound ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS 864938-26-1) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the thieno[2,3-c]pyridine core and 1,4-dioxine moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. The ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate structure aligns with this trend, as its multi-ring system offers diverse binding capabilities. Computational studies suggest its potential bioavailability and blood-brain barrier permeability, making it a subject of interest for CNS drug development.

Synthetic routes to CAS 864938-26-1 often involve Pd-catalyzed cross-coupling reactions and amide bond formation strategies, reflecting modern trends in green chemistry and atom economy. The benzyl and ester functionalities provide handles for further derivatization, a feature highly valued in combinatorial chemistry. Recent patent literature indicates growing IP activity around related thienopyridine derivatives, particularly in the context of inflammatory disease targets.

From a materials science perspective, the conjugated π-system in this compound suggests possible applications in organic electronics. The dioxine component may contribute to charge transport properties, while the thienopyridine core could enable luminescent behavior. These characteristics position it as a potential building block for OLED materials or organic semiconductors, aligning with the global push toward flexible electronics.

Analytical characterization of ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stereochemistry and conformational flexibility present interesting challenges for structural elucidation. Recent advancements in cryo-EM and computational modeling have facilitated more precise analysis of such complex systems.

In formulation science, the logP and solubility profile of CAS 864938-26-1 suggest compatibility with various drug delivery systems. The ethyl carboxylate group offers potential for prodrug development, while the secondary amide could participate in hydrogen bonding interactions with excipients. These properties are crucial for addressing contemporary challenges in formulation optimization and controlled release technologies.

The environmental fate of thieno[2,3-c]pyridine derivatives has become a research focus due to increasing green chemistry regulations. Studies on biodegradation pathways and ecotoxicology of similar compounds provide valuable insights for sustainable development of CAS 864938-26-1 applications. The 1,4-dioxine fragment warrants particular attention regarding metabolic stability and environmental persistence assessments.

Market analysts note growing interest in high-value chemical intermediates like ethyl 6-benzyl-2-(5,6-dihydro-1,4-dioxine-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, with projections suggesting expansion in the contract research organization (CRO) sector. The compound's complexity makes it a benchmark for evaluating synthetic chemistry capabilities among API manufacturers, particularly in the context of continuous flow chemistry implementations.

Future research directions for CAS 864938-26-1 may explore its structure-activity relationships through systematic SAR studies, or investigate its potential in photopharmacology applications. The compound's chiral centers present opportunities for developing enantioselective synthesis methods, while its hydrogen bond acceptors make it relevant to molecular recognition studies. These aspects position it at the forefront of medicinal chemistry innovation.